Cas no 5064-34-6 (1,3,4-Thiadiazole-2(3H)-thione,5,5'-[1,4-butanediylbis(thio)]bis-)

1,3,4-Thiadiazole-2(3H)-thione,5,5'-[1,4-butanediylbis(thio)]bis- structure
5064-34-6 structure
Product Name:1,3,4-Thiadiazole-2(3H)-thione,5,5'-[1,4-butanediylbis(thio)]bis-
CAS No:5064-34-6
MF:C8H10N4S6
MW:354.581792354584
CID:378056
PubChem ID:3034153
Update Time:2025-04-19

1,3,4-Thiadiazole-2(3H)-thione,5,5'-[1,4-butanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole-2(3H)-thione,5,5'-[1,4-butanediylbis(thio)]bis-
    • 5,5'-(tetramethylenedithio)di-1,3,4-thiadiazole-2-thiol
    • 5-[4-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)sulfanyl]butylsulfanyl]-3H-1,3,4-thiadiazole-2-thione
    • 5,5'-(butane-1,4-diyldisulfanediyl)bis(1,3,4-thiadiazole-2(3H)-thione)
    • DTXSID70198685
    • 5064-34-6
    • EINECS 225-769-1
    • NS00032109
    • SCHEMBL12716522
    • Inchi: 1S/C8H10N4S6/c13-5-9-11-7(17-5)15-3-1-2-4-16-8-12-10-6(14)18-8/h1-4H2,(H,9,13)(H,10,14)
    • InChI Key: HZYLUFQBDSTRLP-UHFFFAOYSA-N
    • SMILES: S(C1=NNC(=S)S1)CCCCSC1=NNC(=S)S1

Computed Properties

  • Exact Mass: 353.9233
  • Monoisotopic Mass: 353.923
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 214Ų

Experimental Properties

  • Density: 1.78
  • Boiling Point: 491.8°C at 760 mmHg
  • Flash Point: 251.2°C
  • Refractive Index: 1.899
  • PSA: 51.56
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